Cas no 694430-32-5 (Benzeneacetonitrile, α-amino-2-(trifluoromethyl)-)

• Product Name: Benzeneacetonitrile, α-amino-2-(trifluoromethyl)-
• CAS No: 694430-32-5
• MF: C₉H₇F₃N₂
• MW: 200.160492181778
• MDL: MFCD09735150
• CID: 5228840
• Update Time: 2026-03-07

Benzeneacetonitrile, α-amino-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, α-amino-2-(trifluoromethyl)-

• MDL： MFCD09735150
• Inchi： 1S/C9H7F3N2/c10-9(11,12)7-4-2-1-3-6(7)8(14)5-13/h1-4,8H,14H2
• InChI Key： XUHLZYIZPIEKDF-UHFFFAOYSA-N
• SMILES： C1C=C(C(N)C#N)C(C(F)(F)F)=CC=1

Additional information on Benzeneacetonitrile, α-amino-2-(trifluoromethyl)-

Benzeneacetonitrile, α-amino-2-(trifluoromethyl)- (CAS No. 694430-32-5): A Comprehensive Overview

Benzeneacetonitrile, α-amino-2-(trifluoromethyl)- (CAS No. 694430-32-5) is a versatile compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound, also known as α-Amino-2-(trifluoromethyl)benzeneacetonitrile, is characterized by its unique molecular structure, which includes a benzene ring, a cyano group, and a trifluoromethyl substituent. These features contribute to its high reactivity and stability, making it an essential building block in various synthetic pathways.

The chemical formula of Benzeneacetonitrile, α-amino-2-(trifluoromethyl)- is C₉H₆F₃N₂. Its molecular weight is 199.15 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). These solubility properties make it easy to handle and incorporate into various chemical reactions and formulations.

In the realm of pharmaceutical research, Benzeneacetonitrile, α-amino-2-(trifluoromethyl)- has garnered significant attention due to its potential as an intermediate in the synthesis of bioactive molecules. The presence of the trifluoromethyl group imparts unique pharmacological properties to the compound, such as enhanced metabolic stability and improved binding affinity to target proteins. Recent studies have explored its use in the development of novel drugs for treating various diseases, including cancer and neurodegenerative disorders.

A notable example of its application in drug discovery is the synthesis of fluorinated analogs of existing drugs. Fluorine atoms are known to alter the electronic properties of molecules, leading to improved pharmacokinetic profiles and reduced toxicity. For instance, researchers at the University of California have successfully synthesized a series of fluorinated derivatives of benzeneacetonitrile and evaluated their efficacy in inhibiting cancer cell growth. The results showed that these derivatives exhibited significantly higher potency compared to their non-fluorinated counterparts.

In addition to its pharmaceutical applications, Benzeneacetonitrile, α-amino-2-(trifluoromethyl)- has found utility in materials science. The compound can be used as a precursor for the synthesis of functionalized polymers and coatings with enhanced thermal stability and mechanical strength. For example, a study published in the Journal of Polymer Science demonstrated that incorporating this compound into polymer matrices resulted in materials with improved thermal resistance and reduced flammability.

The synthetic routes for preparing Benzeneacetonitrile, α-amino-2-(trifluoromethyl)- are well-documented in the literature. One common method involves the reaction of 2-trifluoromethylbenzonitrile with an appropriate amino acid derivative under mild conditions. This approach offers high yields and excellent purity, making it suitable for large-scale production. Another synthetic pathway involves the use of transition metal-catalyzed cross-coupling reactions, which provide access to a wide range of substituted derivatives with varying functional groups.

The safety profile of Benzeneacetonitrile, α-amino-2-(trifluoromethyl)- is an important consideration for its use in various applications. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid exposure to skin and eyes. It is recommended to work with this compound in a well-ventilated area and use personal protective equipment (PPE) such as gloves and safety goggles.

In conclusion, Benzeneacetonitrile, α-amino-2-(trifluoromethyl)- (CAS No. 694430-32-5) is a valuable compound with diverse applications in chemical synthesis, pharmaceutical research, and materials science. Its unique molecular structure and favorable properties make it an attractive candidate for further exploration and development. As research continues to advance in these fields, it is likely that new applications for this compound will emerge, further solidifying its importance in the scientific community.